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Compound of Interest

Octachlorodibenzo-p-dioxin-
13C12

Cat. No.: B3064510

Compound Name:

An In-depth Technical Guide to 3C12-Octachlorodibenzo-p-dioxin

For Researchers, Scientists, and Drug Development Professionals

Introduction

13C12-Octachlorodibenzo-p-dioxin (33C12-OCDD) is a stable isotope-labeled form of
Octachlorodibenzo-p-dioxin (OCDD), a polychlorinated dibenzodioxin (PCDD). OCDD is a
widespread environmental pollutant and a congener of the highly toxic 2,3,7,8-
tetrachlorodibenzo-p-dioxin (TCDD). Due to its chemical stability and structural similarity to the
native compound, 13C12-OCDD serves as an essential internal standard for the accurate
guantification of OCDD in various environmental and biological matrices. Its use in isotope
dilution mass spectrometry allows for the correction of analyte losses during sample
preparation and analysis, ensuring high precision and accuracy in analytical measurements.

Molecular Properties and Data

The molecular characteristics of 13C12-Octachlorodibenzo-p-dioxin are fundamental to its
application in analytical chemistry. The incorporation of twelve Carbon-13 atoms provides a
distinct mass shift, enabling its differentiation from the naturally occurring *2C-OCDD in mass
spectrometric analyses.
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Property Value

Molecular Formula 13C12ClsO2

Monoisotopic Mass 467.7809 g/mol

Average Molecular Weight 471.66 g/mol [1][2][3]

Appearance Colorless crystals or white crystalline solid
Solubility Insoluble in water

Note: The monoisotopic mass is calculated using the masses of the most abundant isotopes of
each element (13C, 35Cl, and 160). The average molecular weight is calculated using the
weighted average of all natural isotopes of each element.

Experimental Protocol: Quantification of OCDD in
Environmental Samples using Isotope Dilution Mass
Spectrometry

The following is a generalized protocol for the use of 13C12-OCDD as an internal standard in the

analysis of environmental samples such as soil or sediment.

3.1. Materials and Reagents

e 13Ci12-Octachlorodibenzo-p-dioxin solution (e.g., 10 pug/mL in nonane)

» Native OCDD calibration standards

o Toluene, hexane, dichloromethane, methanol (pesticide grade or equivalent)
« Silica gel, alumina, and carbon chromatography columns

e Sodium sulfate (anhydrous)

e High-resolution gas chromatograph-mass spectrometer (HRGC-MS)

3.2. Sample Preparation and Extraction

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.medchemexpress.com/octachlorodibenzo-p-dioxin-13c12.html
https://isotope.com/dioxin-and-furan-individual-standards/octachlorodibenzo-p-dioxin-13c12-ed-981
https://www.lgcstandards.com/PL/en/1-2-3-4-6-7-8-9-Octachlorodibenzo-p-dioxin-13C12-99-10-g-mL-in-Nonane/p/CIL-ED-981
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3064510?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Spiking: A known amount of the 3C12-OCDD internal standard solution is added to the
environmental sample prior to extraction.

o Extraction: The sample is extracted using an appropriate solvent system, such as toluene or
a hexane/acetone mixture, via methods like Soxhlet extraction or pressurized fluid extraction.

» Drying and Concentration: The extract is dried using anhydrous sodium sulfate and then
concentrated to a smaller volume using a rotary evaporator or a gentle stream of nitrogen.

3.3. Sample Cleanup

e Acid/Base Washing: The concentrated extract is washed with concentrated sulfuric acid
and/or sodium hydroxide to remove interfering organic compounds.

o Column Chromatography: The extract is further purified using a multi-layered silica gel
and/or alumina column to separate the PCDDs from other contaminants like PCBs and
pesticides.

e Carbon Column Chromatography: A carbon column is used to isolate the planar PCDD
molecules, including OCDD, from non-planar interferences. The PCDDs are then eluted with
a reverse flow of toluene.

3.4. Instrumental Analysis

e GC-MS Analysis: The final extract is analyzed by HRGC-MS. The gas chromatograph
separates the different PCDD congeners, and the mass spectrometer detects and quantifies
the native OCDD and the 3C12-OCDD internal standard.

o Quantification: The concentration of native OCDD in the sample is calculated by comparing
the peak area of the native analyte to the peak area of the 3C12-OCDD internal standard,
using a calibration curve generated from the native OCDD standards.

Workflow and Pathway Visualization

The following diagrams illustrate the experimental workflow for the analysis of OCDD using
13C12-OCDD as an internal standard.
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Sample Cleanup Analysis
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Caption: Experimental workflow for OCDD analysis.

This technical guide provides a foundational understanding of *3C12-Octachlorodibenzo-p-dioxin
and its critical role in the accurate quantification of its native counterpart in complex matrices.
The detailed protocol and workflow offer a framework for researchers and scientists in the fields
of environmental science and analytical chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Cambridge Isotope Laboratories, ED-981 [isotope.com]

e 3.1,2,3,4,6,7,8,9-Octachlorodibenzo-p-dioxin (13C12,99%) 10 ug/mL in Nonane
[lgcstandards.com]
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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